Cas no 893749-90-1 (5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• CAS No: 893749-90-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.23
• MDL: MFCD06804398
• CID: 5113295
• PubChem ID: 7144513
• Update Time: 2025-06-28

5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(1-piperidinylmethyl)-
• 5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid

• MDL： MFCD06804398
• Inchi： 1S/C10H14N2O3/c13-10(14)9-6-8(15-11-9)7-12-4-2-1-3-5-12/h6H,1-5,7H2,(H,13,14)
• InChI Key： NARCGKIHGJYFGP-UHFFFAOYSA-N
• SMILES： O1C(CN2CCCCC2)=CC(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid

5-[(Piperidin-1-yl)methyl]-1,2-Oxazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid, identified by the CAS number 893749-90-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a oxazole ring, a five-membered heterocyclic structure, which is substituted at the 5-position with a piperidin-1-yl group and at the 3-position with a carboxylic acid moiety. This combination of functional groups imparts distinctive chemical and biological characteristics to the compound.

Recent studies have highlighted the importance of heterocyclic compounds like 5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid in medicinal chemistry. The oxazole ring is known for its stability and ability to participate in various hydrogen bonding interactions, making it a valuable component in drug design. The presence of the piperidin group adds further complexity to the molecule, enhancing its potential for binding to biological targets such as enzymes or receptors.

The synthesis of 5-[(piperidin-1-yl)methyl]-1,2-oxazole strong>-3-carboxylic acid strong> involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

In terms of biological activity, this compound has shown promise in several assays. For instance, it has demonstrated moderate inhibitory effects on certain kinases, which are key players in cellular signaling pathways. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.

The CAS number 893749-90-1 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval by researchers worldwide. This standardization is crucial for maintaining consistency in scientific communication and ensuring that studies involving this compound can be replicated and validated.

In conclusion, 5-[(< strong >piperidin strong > -1 - yl )< strong > methyl strong > ] - 1 , 2 -< strong > oxazole strong > - 3 -< strong > carboxylic acid strong > , with CAS number 893749 - 90 - 1 , represents an intriguing molecule with diverse applications in chemistry and pharmacology . Its unique structure , combined with recent research findings , underscores its potential as a valuable tool in drug discovery and development . As further studies continue to unravel its properties , this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic interventions . p > article > response >